Cas no 372-48-5 (2-Fluoropyridine)

2-Fluoropyridine (CAS No. 372-48-5) is a versatile fluorinated heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinct structural features, including the electron-withdrawing fluorine atom at the 2-position, enhance reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex molecular frameworks. The compound exhibits excellent stability under various reaction conditions and serves as a precursor for fluorinated pyridine derivatives with applications in drug discovery and material science. Its high purity (>98%) and well-characterized properties ensure reproducibility in research and industrial processes. The fluorine substitution also influences the electronic and steric properties of the pyridine ring, enabling tailored modifications in medicinal chemistry.
2-Fluoropyridine structure
2-Fluoropyridine structure
Product Name:2-Fluoropyridine
CAS No:372-48-5
MF:C5H4FN
MW:97.0903644561768
MDL:MFCD00006224
CID:37132
PubChem ID:9746
Update Time:2025-11-01

2-Fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-fluoropyridine
    • 2-Fluoropyride
    • 2-fluoranylpyridine
    • 2-fluoro-pyridine
    • 2-F-pyridine
    • EINECS 206-757-5
    • fluoropyridine
    • o-fluoropyridine
    • PYRIDINE,2-FLUORO
    • PYRIDINE, 2-FLUORO-
    • Pyridine, fluoro-
    • MTAODLNXWYIKSO-UHFFFAOYSA-N
    • 2Fluoropyridine
    • 2-fluorpyridin
    • 2-Fluoro-pyridinium
    • 2-Fluoropyridine #
    • PubChem1094
    • KSC223O8T
    • NSC5077
    • BCP23233
    • EBD969004
    • InChI=1/C5H4FN/c6-5-3-1-2-4-7-5/h1-4
    • A823583
    • NSC 5077
    • CHEMBL1162360
    • F0217
    • P16538
    • 5-20-05-00397 (Beilstein Handbook Reference)
    • UNII-WKQ4JPY48S
    • GS-6805
    • BP-13083
    • CCRIS 1725
    • BRN 0001515
    • 2-Fluoropyridine, 98%
    • MFCD00006224
    • DTXSID70190689
    • AKOS000119365
    • W-106553
    • NSC-5077
    • SB52269
    • EN300-20457
    • 372-48-5
    • NS00042189
    • WKQ4JPY48S
    • F0001-1073
    • FT-0602552
    • AC-7018
    • AI3-28562
    • CS-W011339
    • AM20051124
    • 2-Pyridyl fluoride
    • DTXCID60113180
    • STK801408
    • 2-Fluoropyridine; 2-Pyridyl Fluoride; NSC 5077;
    • BBL010032
    • Pyridine, 2fluoro
    • DB-023956
    • DB-025029
    • 2-Fluoropyridine
    • MDL: MFCD00006224
    • Inchi: 1S/C5H4FN/c6-5-3-1-2-4-7-5/h1-4H
    • InChI Key: MTAODLNXWYIKSO-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CN=1
    • BRN: 0001515

Computed Properties

  • Exact Mass: 97.03280
  • Monoisotopic Mass: 97.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 56
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Not available
  • Density: 1.128 g/mL at 25 °C(lit.)
  • Boiling Point: 126°C
  • Flash Point: Fahrenheit: 75.2 ° f
    Celsius: 24 ° c
  • Refractive Index: n20/D 1.466(lit.)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 12.89000
  • LogP: 1.22070
  • pka: -0.44(at 25℃)
  • Solubility: Not available

2-Fluoropyridine Security Information

  • Symbol: GHS02 GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226H315H319H335
  • Warning Statement: P261P305+P351+P338
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S26-S36-S36/37/39-S16
  • RTECS:UT3900000
  • Hazardous Material Identification: Xn
  • HazardClass:3
  • PackingGroup:III
  • Storage Condition:Store at room temperature
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10; R20/21/22; R36/37/38
  • Packing Group:III
  • Hazard Level:3

2-Fluoropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Fluoropyridine Pricemore >>

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2-Fluoropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hypofluorous acid, anhydride with sulfuric acid, cesium salt (1:1:1)
Reference
Reactions of cesium fluoroxysulfate with pyridine
Stavber, Stojan; et al, Tetrahedron Letters, 1990, 31(5), 775-6

2-Fluoropyridine Preparation Products

2-Fluoropyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:372-48-5)2-Fluoropyridine
Order Number:1685414;sfd3703
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Quantity:Company Customization/200KG
Purity:98%/99%
Pricing Information Last Updated:Monday, 14 April 2025 18:22
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:372-48-5)2-氟吡啶
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
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Additional information on 2-Fluoropyridine

2-Fluoropyridine: A Versatile Fluorinated Heterocyclic Compound with Broad Applications in Pharmaceutical and Material Sciences

2-Fluoropyridine, with the chemical formula C5H4FN and CAS No. 372-48-5, is a fluorinated pyridine derivative that has garnered significant attention in both academic and industrial research. This compound belongs to the class of heterocyclic compounds, characterized by the presence of a nitrogen atom within a six-membered ring. The introduction of a fluorine atom at the 2-position of the pyridine ring imparts unique electronic and steric properties, making 2-Fluoropyridine a valuable building block for the synthesis of diverse pharmaceuticals, agrochemicals, and functional materials.

Recent advancements in synthetic chemistry have highlighted the importance of 2-Fluoropyridine as a key intermediate in the development of novel therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the design of selective inhibitors targeting the PDE4 enzyme, which is implicated in inflammatory diseases. The fluorine substitution at the 2-position was shown to enhance the metabolic stability of the final compound, a critical factor in drug development. This finding underscores the role of 2-Fluoropyridine in optimizing pharmacokinetic profiles of candidate drugs.

From a structural perspective, 2-Fluoropyridine exhibits a planar aromatic system with a strong electron-withdrawing effect due to the fluorine atom. This property influences its reactivity in various chemical reactions, including electrophilic substitution, nucleophilic attack, and metal-catalyzed transformations. Researchers have explored its potential in the synthesis of bioactive molecules, particularly in the context of drug discovery. For instance, a 2024 paper in Organic & Biomolecular Chemistry reported the use of 2-Fluoropyridine as a core scaffold for the development of antifungal agents, leveraging its ability to modulate cellular membrane permeability.

The synthetic accessibility of 2-Fluoropyridine has also been a focus of recent studies. Traditional methods for its preparation often involve the fluorination of pyridine derivatives, but newer approaches have emerged to improve efficiency and selectivity. A 2023 breakthrough in Chemical Communications introduced a catalytic fluorination strategy using palladium-based catalysts, enabling the selective introduction of fluorine at the 2-position without affecting other functional groups. This advancement addresses a long-standing challenge in the synthesis of fluorinated heterocycles, making 2-Flu、oropyridine more accessible for large-scale applications.

In the realm of material sciences, 2-Fluoropyridine has shown promise as a component in the development of advanced functional materials. Its unique electronic properties make it suitable for applications in organic semiconductors and optoelectronic devices. A 2023 study published in Advanced Materials explored the use of 2-Fluoropyridine as a dopant in polymer-based light-emitting diodes (LEDs), where it enhanced the charge transport efficiency and improved the device's operational stability. This application highlights the versatility of 2-Fluoropyridine beyond traditional pharmaceutical contexts.

Furthermore, 2-Fluoropyridine has been investigated for its potential in the design of fluorescent probes for biological imaging. The fluorine atom at the 2-position contributes to the compound's photophysical properties, enabling it to act as a sensitive reporter for specific biomolecular interactions. A 2024 study in ACS Sensors demonstrated the use of 2-Fluoropyridine-based probes for real-time monitoring of enzyme activity in living cells, showcasing its utility in biomedical research. This application underscores the importance of fluorinated heterocycles in the development of high-resolution imaging tools.

Environmental and safety considerations are also critical in the evaluation of 2-Fluoropyridine's applications. While the compound itself is not classified as hazardous under current regulatory frameworks, its synthesis and use require careful handling to minimize potential environmental impacts. Researchers are actively exploring green chemistry approaches to reduce the ecological footprint of its production. A 2023 review in Green Chemistry emphasized the importance of sustainable synthesis methods for fluorinated compounds, including 2-Fluoropyridine, to align with global efforts for environmental protection.

The ongoing research into 2-Fluoropyridine reflects its significance as a multifunctional compound with applications spanning pharmaceuticals, materials science, and analytical chemistry. Its unique chemical properties, combined with recent synthetic advancements, position it as a key player in the development of next-generation technologies. As the field continues to evolve, the exploration of 2-Fluoropyridine's potential will likely uncover new avenues for innovation across various scientific disciplines.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:372-48-5)2-Fluoropyridine
1685414;sfd3703
Purity:98%/99%
Quantity:Company Customization/200KG
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:372-48-5)2-氟吡啶
LE1685414
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email